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Compound of Interest

Compound Name: 2-((2,4-Dimethylphenyl)thio)aniline

Cat. No.: B569701 Get Quote

Technical Guide: 2-((2,4-
Dimethylphenyl)thio)aniline
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-((2,4-Dimethylphenyl)thio)aniline is an aromatic amine and a sulfur-containing organic

compound. It is of significant interest in medicinal chemistry and drug development, primarily as

a key intermediate in the synthesis of the multimodal antidepressant drug Vortioxetine.[1][2][3]

[4] This guide provides a comprehensive overview of its chemical properties, synthesis, and

known biological relevance.

Chemical and Physical Properties
This section summarizes the key chemical identifiers and physical properties of 2-((2,4-
Dimethylphenyl)thio)aniline.
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Property Value Reference

CAS Number 1019453-85-0 [5]

Molecular Formula C₁₄H₁₅NS [6]

Molecular Weight 229.34 g/mol [6]

Appearance
Yellow to brown liquid or dark

colored oil
[6]

Purity Typically ≥97% [5]

Solubility

Soluble in organic solvents

such as chloroform, ethanol,

and dichloromethane.

[7]

Storage
Store in a refrigerator,

protected from light.

Synthesis of 2-((2,4-Dimethylphenyl)thio)aniline
The primary synthesis route for 2-((2,4-Dimethylphenyl)thio)aniline involves the reduction of

an intermediate, (2,4-dimethylphenyl)(2-nitrophenyl)sulfane.[1][2][3][4]

Experimental Protocol: Synthesis from (2,4-
dimethylphenyl)(2-nitrophenyl)sulfane
This protocol describes the reduction of the nitro group of (2,4-dimethylphenyl)(2-

nitrophenyl)sulfane to an amine to yield 2-((2,4-Dimethylphenyl)thio)aniline.[1][2][3][4]

Materials:

(2,4-dimethylphenyl)(2-nitrophenyl)sulfane

Acetic acid (AcOH)

Iron (Fe) powder

Ethyl acetate (EtOAc)
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Saturated sodium bicarbonate (NaHCO₃) solution

Celite

Procedure:

To a mixture of (2,4-dimethylphenyl)(2-nitrophenyl)sulfane (10.0 g, 38.6 mmol) and acetic

acid (100 mL), add iron powder (8.61 g, 154 mmol).[1][4]

Stir the resulting reaction mixture at 30°C for 16 hours.[1][4]

After the reaction is complete, filter the mixture through a bed of Celite.[1][4]

Concentrate the filtrate.

To the residue, add 300 mL of saturated NaHCO₃ solution and 100 mL of EtOAc.

Separate the organic layer, and the aqueous layer can be further extracted with EtOAc.

Combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under

reduced pressure to yield 2-((2,4-Dimethylphenyl)thio)aniline.

Spectroscopic Data:

¹H NMR (CDCl₃, 500 MHz): δ 2.28 (s, 3H), 2.40 (s, 3H), 4.24 (br s, 2H), 6.71 (d, J = 8.1 Hz,

1H), 6.75-6.81 (m, 2H), 6.87 (m, 1H), 7.02 (m, 1H), 7.23 (m, 1H), 7.38 (dd, J = 1.5, 7.7 Hz,

1H).[6]

Mass Spectrometry (ESI): m/z: 230 [M+H]⁺.[6]
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Reactants

Reaction & Workup Product
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Click to download full resolution via product page

Caption: Synthesis workflow for 2-((2,4-Dimethylphenyl)thio)aniline.

Role in Vortioxetine Synthesis
2-((2,4-Dimethylphenyl)thio)aniline is a crucial intermediate in the synthesis of Vortioxetine.

[1][2][3][4] The aniline functional group of this molecule is reacted with bis(2-chloroethyl)amine

to form the piperazine ring of Vortioxetine.

Experimental Protocol: Synthesis of Vortioxetine
Hydrochloride
Materials:

2-((2,4-Dimethylphenyl)thio)aniline

bis(2-chloroethyl)amine hydrochloride

Diethylene glycol methyl ether

Water

Acetone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b569701?utm_src=pdf-body-img
https://www.benchchem.com/product/b569701?utm_src=pdf-body
https://www.benchchem.com/product/b569701?utm_src=pdf-body
https://patents.google.com/patent/US9493409B2/en
https://patents.google.com/patent/EP2981520B1/en
https://patents.google.com/patent/EP2981520A1/en
https://patentimages.storage.googleapis.com/98/b0/35/03a12d60820bfd/EP2981520B1.pdf
https://www.benchchem.com/product/b569701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

A mixture of 2-((2,4-Dimethylphenyl)thio)aniline (5.0 g, 21.8 mmol), bis(2-

chloroethyl)amine hydrochloride (3.89 g, 21.8 mmol), and diethylene glycol methyl ether (10

mL) is stirred at 130°C for 3 days.[1][2][4]

The reaction mixture is then cooled to 25°C, and water (20 mL) is added.

The mixture is further cooled to 10°C while stirring.

The precipitate is filtered off, washed with water (10 mL), and dried.

The solid is then washed with acetone (3 x 10 mL) and dried to afford vortioxetine

hydrochloride.[1][2][4]

Reactants

Reaction & Purification Product

2-((2,4-Dimethylphenyl)thio)aniline

Stir at 130°C for 3 daysbis(2-chloroethyl)amine HCl

Diethylene glycol methyl ether

Cool and add Water Filter and Wash Vortioxetine Hydrochloride

Click to download full resolution via product page

Caption: Synthesis of Vortioxetine from the target compound.

Biological Relevance and Research Applications
The primary documented application of 2-((2,4-Dimethylphenyl)thio)aniline is as an

intermediate in pharmaceutical synthesis.[1][2][3][4] It is also noted for its use in the study of N-

O-glucuronide metabolites of Vortioxetine.[6][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b569701?utm_src=pdf-body
https://patents.google.com/patent/US9493409B2/en
https://patents.google.com/patent/EP2981520B1/en
https://patentimages.storage.googleapis.com/98/b0/35/03a12d60820bfd/EP2981520B1.pdf
https://patents.google.com/patent/US9493409B2/en
https://patents.google.com/patent/EP2981520B1/en
https://patentimages.storage.googleapis.com/98/b0/35/03a12d60820bfd/EP2981520B1.pdf
https://www.benchchem.com/product/b569701?utm_src=pdf-body-img
https://www.benchchem.com/product/b569701?utm_src=pdf-body
https://patents.google.com/patent/US9493409B2/en
https://patents.google.com/patent/EP2981520B1/en
https://patents.google.com/patent/EP2981520A1/en
https://patentimages.storage.googleapis.com/98/b0/35/03a12d60820bfd/EP2981520B1.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82716983.htm
https://www.cookechem.com/Detail/BD3627241.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A study has explored the biological activity of derivatives of [2-(2,4-dimethylphenylthio)phenyl]

aniline.[9][10] In this research, a series of bicyclic analogues and their amide derivatives were

synthesized and evaluated for their in vitro antitubercular activity against Mycobacterium

tuberculosis H37Ra.[9] Some of these compounds exhibited significant antitubercular activity.

[9] This suggests that the core structure of 2-((2,4-Dimethylphenyl)thio)aniline may serve as

a scaffold for the development of new therapeutic agents.

While this indicates a potential for biological activity, there is currently no direct evidence in the

public domain detailing specific signaling pathways that are modulated by 2-((2,4-
Dimethylphenyl)thio)aniline itself. Research into the biological effects of Vortioxetine

impurities and intermediates is ongoing and may reveal more about the specific activities of this

compound in the future.

Synthesize derivatives of
2-((2,4-Dimethylphenyl)thio)aniline

In vitro antitubercular activity screening
(Mycobacterium tuberculosis H37Ra)

Evaluation of potent compounds
in THP-1 infection model

Cytotoxicity evaluation against
THP-1, MCK-7, and HeLa cell lines

Selectivity screening against
other bacteria

Identification of lead compounds for
antitubercular drug design
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Click to download full resolution via product page

Caption: Workflow for evaluating the antitubercular activity of derivatives.

Conclusion
2-((2,4-Dimethylphenyl)thio)aniline is a well-characterized chemical compound with

established protocols for its synthesis. Its primary role to date has been as a pivotal

intermediate in the manufacture of the antidepressant Vortioxetine. While direct research on

the biological signaling pathways of this specific molecule is limited, preliminary studies on its

derivatives suggest that its structural motif holds potential for the development of novel

therapeutic agents, particularly in the area of infectious diseases. Further investigation into the

biological activities of this compound and other Vortioxetine-related impurities is warranted to

fully understand their pharmacological profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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